- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Retro-dihydrochalcones
Retro-dihydrochalcones are a class of naturally occurring flavonoids with unique structural characteristics, featuring an unusual ring fusion pattern that distinguishes them from conventional chalcones. These compounds are synthesized via a rearrangement reaction of chalcones in vivo or can be produced synthetically by specific chemical transformations. Retro-dihydrochalcones exhibit diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties, which make them promising candidates for various pharmaceutical applications. They have been isolated from several plant species, particularly in the Asteraceae family, indicating their potential as natural sources for drug development. The structural complexity of these compounds allows for targeted bioactivity screening and the exploration of new pharmacological mechanisms. Due to their distinct chemical features, retro-dihydrochalcones are valuable tools in both academic research and industrial applications, offering opportunities for novel therapeutic approaches.
-
Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
-
The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
-
Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
-
Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
-
Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
Recommended products
-
-
-
856886-61-8 Cas No: 856886-61-8 -
-
-
Chlorouvedalin Cas No: 24694-80-2